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Compound of Interest

Compound Name: Scandium(III) nitrate hydrate

Cat. No.: B564756 Get Quote

Technical Support Center: Scandium(III) Nitrate
Hydrate
This guide provides essential safety and handling information for researchers, scientists, and

drug development professionals working with Scandium(III) nitrate hydrate.

Frequently Asked Questions (FAQs)
General Information

Q1: What is Scandium(III) nitrate hydrate? Scandium(III) nitrate hydrate is a moderately

water-soluble crystalline solid with the chemical formula Sc(NO₃)₃·xH₂O.[1][2][3] It serves as

a source of scandium that decomposes to scandium oxide upon heating.[1][4] It is used as

an oxidizing agent in organic synthesis, and in optical coatings, electronic ceramics, and the

laser industry.[4][5]

Q2: What are the primary hazards associated with Scandium(III) nitrate hydrate? It is an

oxidizer and may intensify fire or cause fire upon contact with combustible materials.[2][6][7]

It causes skin and serious eye irritation and may cause respiratory irritation.[2][8]

Handling and Storage

Q3: What personal protective equipment (PPE) is required when handling this chemical?
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Eye/Face Protection: Wear chemical safety glasses or goggles and a face shield.[8]

Skin Protection: Wear nitrile or rubber gloves and a protective suit.[8] Leather or cotton

gloves should not be worn.[9]

Respiratory Protection: Use an approved respirator if there is a risk of overexposure, dust

formation, or if ventilation is inadequate.[6][8][10]

Q4: How should I properly store Scandium(III) nitrate hydrate? Store in a cool, dry, and

well-ventilated area with the container tightly closed.[6][8][11] It is hygroscopic and should be

protected from moisture.[6][8] Store it away from flammable substances, strong reducing

agents, organic materials, and metal powders.[6][8]

Q5: What materials are incompatible with Scandium(III) nitrate hydrate? Avoid contact with

strong reducing agents, strong acids, flammable substances, combustible materials, organic

materials, and metal powders.[6][7][8]

Emergency Procedures

Q6: What should I do in case of accidental skin or eye contact?

Skin Contact: Immediately wash the affected area with plenty of soap and water.[6][8]

Remove contaminated clothing and seek medical attention if irritation persists.[8]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, ensuring to rinse under the eyelids.[6][8] Remove contact lenses if present and

easy to do.[8] Seek immediate medical attention.[8]

Q7: What is the correct procedure for a small spill? For a small spill, you should wear

appropriate PPE, avoid raising dust, sweep up the material, and place it in a well-marked

container for proper disposal.[8] Ensure there are no ignition sources nearby.[9]

Q8: How should a fire involving Scandium(III) nitrate hydrate be handled? Use carbon

dioxide, extinguishing powder, or water spray for small fires.[8] For larger fires, use water

spray or alcohol-resistant foam.[8] Do not use dry chemicals or foam for small fires if flooding

quantities of water are available.[9] Firefighters should wear self-contained breathing

apparatus and full protective gear.[3][6]
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Troubleshooting Guide
Problem: The material appears clumpy or has absorbed moisture.

Cause: Scandium(III) nitrate hydrate is hygroscopic, meaning it readily absorbs moisture

from the air.[6][8] This can happen if the container is not sealed tightly or is stored in a

humid environment.

Solution: While the material may still be usable for some applications, its water content is

no longer defined. It is best to handle the material in a controlled atmosphere, such as a

glovebox, to prevent further moisture absorption. For applications requiring anhydrous

material, the hydrated form may not be suitable.

Problem: I observe discoloration of the material.

Cause: Discoloration could be due to contamination or decomposition. Upon heating, it

decomposes to produce scandium oxides and nitrogen oxides.[8]

Solution: Do not use the material if you suspect it is contaminated or has decomposed.

Dispose of it according to your institution's hazardous waste guidelines.[6][12]

Quantitative Data
Physical and Chemical Properties

Property Value

Molecular Formula Sc(NO₃)₃·xH₂O[3][12]

Molecular Weight 230.97 g/mol (anhydrous)[2][3][8]

Appearance White solid / crystalline powder[2][8][9]

Solubility Soluble in water[1][2][8]
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Classification Rating

GHS Pictograms Oxidizer, Irritant[2]

GHS Signal Word Danger[2]

Hazard Statements

H272: May intensify fire; oxidizer.[2] H315:

Causes skin irritation.[2] H319: Causes serious

eye irritation.[2] H335: May cause respiratory

irritation.[2]

NFPA Rating
Health: 1, Flammability: 0, Reactivity: 1, Specific

Hazard: OX[8]

HMIS Classification Health: 1, Fire: 0, Reactivity Hazard: 1[8]

Transportation Information

Category Information

UN Number UN1477[2][4]

Proper Shipping Name Nitrates, inorganic, n.o.s.[2][7]

Hazard Class 5.1 (Oxidizer)[2][4][7]

Packing Group III[2][4][7]

Experimental Protocols
Protocol for Small-Scale Spill Cleanup

Notification: Immediately alert personnel in the vicinity of the spill.

Personal Protection: Don appropriate PPE, including chemical safety goggles, a face shield,

nitrile gloves, and a lab coat. If dust is present, a respirator is necessary.

Control Ignition Sources: Extinguish all nearby open flames and turn off spark-producing

equipment.[9]
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Containment: Prevent the spill from spreading or entering drains.

Cleanup: Carefully sweep up the solid material, avoiding the creation of dust.[8] Use non-

sparking tools.[11]

Collection: Place the swept-up material into a suitable, labeled, and closed container for

waste disposal.[6][8]

Decontamination: Clean the spill area with soap and water.[13]

Disposal: Dispose of the waste container and any contaminated cleaning materials as

hazardous waste, following institutional guidelines.[6][12]

Protocol for Large-Scale Spill Cleanup

Evacuation: Evacuate all personnel from the immediate area and move upwind.[9]

Emergency Response: Alert your institution's emergency responders and inform them of the

location and nature of the hazard.[9]

Access Control: Secure the area and post warnings to prevent unauthorized entry.

Response Team: Only personnel trained in hazardous material cleanup with the appropriate

PPE (including self-contained breathing apparatus) should address the spill.[8][9]

Cleanup: Following the guidance of the emergency response team, contain and clean up the

spill using appropriate methods, which may involve diking to prevent spreading and using an

inert absorbent material.[13]

Disposal: All contaminated materials must be placed in sealed, appropriate containers and

disposed of as hazardous waste.[6][12]

Visualizations
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Exposure Incident Occurs

Skin Contact?

Eye Contact?

No Remove contaminated clothing.
Wash with soap and water.

Yes

Inhalation?

No Flush eyes with water for 15 mins.
Remove contact lenses.

Yes

Ingestion?

No Move to fresh air.
Provide oxygen if breathing is difficult.

Yes

Seek Medical Attention

No Do NOT induce vomiting.
Rinse mouth with water.

Yes
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Chemical Spill Occurs
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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